4-Hydroxysulfamerazine
Overview
Description
4-Hydroxysulfamerazine is a derivative of sulfamerazine, a type of sulfonamide . It is reported to undergo biosynthesis in dogs . The compound is identified by methods such as MS and NMR, and its properties such as TLC (Rf values) and HPLC (capacity factors and molar extinction), half-life of elimination, metabolism, and renal excretion have been studied .
Synthesis Analysis
The synthesis of 4-Hydroxysulfamerazine involves hydroxylation of the NI-substituent . Dogs, for instance, are unable to acetylate sulfamerazine but eliminate predominantly by hydroxylation of the NI-substituent .
Molecular Structure Analysis
The molecular structure of 4-Hydroxysulfamerazine is identified by methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) .
Chemical Reactions Analysis
4-Hydroxysulfamerazine is a metabolite of sulfamerazine, and its formation involves the hydroxylation of the NI-substituent . The renal clearances of sulfamerazine and N4-acetyl-sulfamerazine in dogs are identical .
Scientific Research Applications
Electron Beam Irradiation in Aquatic Environments
4-Hydroxysulfamerazine, a product of sulfamerazine degradation, is relevant in the study of sulfonamide antibiotics in aquatic environments. Zhu et al. (2021) explored the degradation process of sulfamerazine (SMR) by electron-beam irradiation (EBI), focusing on kinetics and removal mechanisms. This study is significant for understanding the environmental impact and treatment of emerging pollutants, including sulfonamides like sulfamerazine, in aquatic systems (Zhu et al., 2021).
Development of Nanofiltration Membranes
In the context of water treatment and filtration, Liu et al. (2012) investigated novel sulfonated thin-film composite nanofiltration membranes, which could have implications for filtering compounds similar to 4-Hydroxysulfamerazine. Their research contributes to the development of efficient water treatment technologies (Liu et al., 2012).
properties
IUPAC Name |
4-amino-N-(4-methyl-6-oxo-1H-pyrimidin-2-yl)benzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O3S/c1-7-6-10(16)14-11(13-7)15-19(17,18)9-4-2-8(12)3-5-9/h2-6H,12H2,1H3,(H2,13,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYFIKPYMDZVONX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80219693 | |
Record name | 4-Hydroxysulfamerazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80219693 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxysulfamerazine | |
CAS RN |
6947-80-4 | |
Record name | 4-Hydroxysulfamerazine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006947804 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC56153 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=56153 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Hydroxysulfamerazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80219693 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.